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Compound of Interest

Compound Name: N-(Benzoyloxy)succinimide

Cat. No.: B556249

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for N-
(Benzoyloxy)succinimide, a reagent commonly used in chemical synthesis. Due to conflicting
hazard information across different suppliers, this document emphasizes a cautious approach,
recommending the adoption of stringent safety protocols.

Hazard Identification and Classification

There are notable discrepancies in the classification and labeling of N-
(Benzoyloxy)succinimide among suppliers. While some sources classify it as not hazardous,
others identify it as acutely toxic if swallowed and a skin irritant. Therefore, it is prudent to
handle this compound with care, assuming a higher level of risk.

One supplier, TCI Chemicals, states that N-(Benzoyloxy)succinimide is "Not a hazardous
substance or mixture" and does not require a hazard pictogram or signal word[1]. In contrast,
Sigma-Aldrich classifies it under the Globally Harmonized System (GHS) as "Acute Toxicity,
Oral (Category 3)," with the signal word "Danger" and the hazard statement H301: "Toxic if
swallowed". Another supplier, Fisher Scientific, considers it a hazardous chemical that "Causes
skin irritation," assigning the signal word "Warning"[2].

Given these inconsistencies, a conservative approach to handling N-
(Benzoyloxy)succinimide is strongly advised. All personnel should be informed of the
potential hazards and trained in appropriate handling procedures.
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Physical and Chemical Properties

A summary of the key physical and chemical properties of N-(Benzoyloxy)succinimide is
presented in the table below. This information is crucial for safe storage and handling.

Property Value Source
Chemical Formula C11HaNOa4

Molecular Weight 219.19 g/mol

Appearance Solid

Melting Point 136-138 °C or 168-170 °C (lit.)

Storage Temperature 2-8°C

Flash Point Not applicable

Personal Protective Equipment (PPE)

To minimize exposure risk, appropriate personal protective equipment should be worn at all
times when handling N-(Benzoyloxy)succinimide.

PPE Type Specification Source

) Safety glasses with side-
Eye/Face Protection ) ) [1]
shields or a face shield.

] Protective gloves (e.g., nitrile
Hand Protection [1]
rubber).

Skin and Body Protection Protective suit or lab coat. [1]

) ) Dust mask or respirator if
Respiratory Protection S [1]
ventilation is inadequate.

Safe Handling and Storage

Adherence to proper handling and storage protocols is essential to ensure a safe laboratory
environment.
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Handling

o Ventilation: Use only in a well-ventilated area, preferably in a chemical fume hood[1][2].
e Avoid Contact: Prevent contact with skin, eyes, and clothing[1].
e Dust Prevention: Avoid the creation of dust and aerosols[1][3].

» Hygiene: Wash hands and face thoroughly after handling[1][2]. Do not eat, drink, or smoke in
the work area[3].

Storage

o Container: Keep the container tightly closed and store in a cool, dry, and well-ventilated
place[2][3].

e Temperature: Store at 2-8°C.

Click to download full resolution via product page

Caption: Workflow for the safe handling of N-(Benzoyloxy)succinimide.

First Aid Measures

In the event of exposure, immediate action is critical.
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Exposure Route

First Aid Procedure

Source

Inhalation

Remove the person to fresh air
and keep them comfortable for
breathing. Seek medical

attention if you feel unwell.

[1](2]

Skin Contact

Take off all contaminated
clothing immediately. Rinse the
skin well with water. If skin
irritation or a rash occurs, seek

medical advice.

[1](2]

Eye Contact

Rinse cautiously with water for
several minutes. Remove
contact lenses if present and
easy to do. Continue rinsing. If
eye irritation persists, get

medical advice.

[1](2]

Ingestion

Rinse mouth. Seek immediate

medical attention.

[1]3]

Fire-Fighting Measures

e Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide[3].

e Specific Hazards: Hazardous combustion products may include carbon monoxide, carbon

dioxide, and nitrogen oxides[2].

e Protective Equipment: Wear a self-contained breathing apparatus and full protective gear[2].

Accidental Release Measures

» Personal Precautions: Wear suitable protective equipment. Keep people away from the spill

and upwind. Control entry to the area[1].

e Environmental Precautions: Prevent the product from entering drains[1].
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» Methods for Cleaning Up: Pick up and arrange disposal without creating dust. Sweep up and
shovel. Keep in suitable, closed containers for disposal[1][3].
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Caption: Emergency procedures for N-(Benzoyloxy)succinimide exposure or spills.
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Disposal Considerations

Dispose of contents and container to an approved waste disposal plant in accordance with
local, regional, and national regulations[2]. Do not allow the product to enter drains[1].

Experimental Protocols

While specific experimental protocols for the synthesis of N-(Benzoyloxy)succinimide are not
detailed in the provided safety documents, any procedure involving this reagent should
incorporate the safety and handling precautions outlined in this guide. A general workflow
would include:

* Risk Assessment: Before starting any experiment, conduct a thorough risk assessment,
considering the potential hazards of all reactants, products, and solvents.

o PPE: Don the appropriate personal protective equipment as detailed in Section 3.

e Chemical Handling: Conduct all manipulations of N-(Benzoyloxy)succinimide in a well-
ventilated chemical fume hood.

o Reaction Setup: Set up the reaction apparatus securely.

o Reagent Addition: Add N-(Benzoyloxy)succinimide carefully to the reaction mixture,
avoiding the creation of dust.

o Work-up: After the reaction is complete, quench the reaction mixture safely.

 Purification: During purification steps (e.g., crystallization, chromatography), continue to use
appropriate PPE and ventilation.

» Waste Disposal: Segregate and dispose of all chemical waste according to institutional and
regulatory guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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